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Compound of Interest

Compound Name: cis-2,5-Dimethyl-3-hexene

Cat. No.: B082337 Get Quote

A Comprehensive Comparison of Experimental and Theoretical Properties of cis-2,5-Dimethyl-
3-hexene

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of organic compounds is paramount. This guide provides a

detailed comparison of the experimentally determined and theoretically predicted properties of

cis-2,5-Dimethyl-3-hexene. This analysis, supported by experimental data and protocols, aims

to offer a clear perspective on the compound's characteristics.

Data Presentation: A Comparative Analysis
The following table summarizes the available quantitative data for cis-2,5-Dimethyl-3-hexene,

presenting a side-by-side view of experimental findings. It is important to note that experimental

values can vary slightly between different sources due to variations in measurement conditions

and purity of the sample.
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Property Experimental Value Theoretical Value

Molecular Formula C₈H₁₆ C₈H₁₆

Molecular Weight 112.21 g/mol 112.21 g/mol

Boiling Point 98.65 °C to 144 °C[1][2] Not Available

Melting Point
Approximately -82 °C to

-103.01 °C (estimate)[1][2]
Not Available

Density
0.7060 g/cm³ to 0.764 g/cm³[1]

[2]
Not Available

Refractive Index Approximately 1.4040[1] Not Available

¹H NMR Spectroscopy

Spectra available, showing

distinct splitting patterns for

allylic protons characteristic of

the cis-isomer.[3]

Not Available

¹³C NMR Spectroscopy

Spectra available, detailing the

chemical shifts of the carbon

atoms in the molecule.[3]

Not Available

Infrared (IR) Spectroscopy

Spectra available, with C=C

stretching frequencies that can

differ from the trans isomer.

The cis form may show

broader absorption bands.[3]

Not Available

Note on Theoretical Values: While specific computationally predicted values for properties like

boiling point and density of cis-2,5-Dimethyl-3-hexene are not readily available in public

databases, computational chemistry methods such as Density Functional Theory (DFT) and ab

initio calculations are routinely used to predict molecular geometries, energies, and

spectroscopic properties. These methods can also be employed to calculate the relative

stability of isomers.
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Detailed methodologies are crucial for the reproducibility of scientific findings. The following

sections outline the protocols for the synthesis and characterization of cis-2,5-Dimethyl-3-
hexene.

Synthesis of cis-2,5-Dimethyl-3-hexene
The primary method for the stereoselective synthesis of cis-2,5-Dimethyl-3-hexene is the

partial hydrogenation of the corresponding alkyne, 2,5-dimethyl-3-hexyne. This reaction is

typically carried out using a "poisoned" catalyst, such as Lindlar's catalyst, which selectively

reduces the alkyne to a cis-alkene without further reduction to an alkane.

Materials:

2,5-Dimethyl-3-hexyne

Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate and quinoline)

Hydrogen gas (H₂)

An appropriate solvent (e.g., hexane, ethanol)

Reaction flask equipped with a stir bar and a gas inlet

Hydrogenation apparatus (e.g., a balloon filled with H₂ or a Parr hydrogenator)

Procedure:

The reaction flask is charged with 2,5-dimethyl-3-hexyne and the solvent.

A catalytic amount of Lindlar's catalyst is added to the mixture.

The flask is evacuated and backfilled with hydrogen gas several times to ensure an inert

atmosphere.

The reaction mixture is stirred vigorously under a positive pressure of hydrogen gas.

The progress of the reaction is monitored by techniques such as thin-layer chromatography

(TLC) or gas chromatography (GC) to determine the consumption of the starting alkyne.
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Upon completion, the catalyst is removed by filtration through a pad of Celite.

The solvent is removed under reduced pressure to yield the crude cis-2,5-Dimethyl-3-
hexene.

Further purification can be achieved by distillation.

Measurement of Physical Properties
Boiling Point Determination (Micro Method):

A small amount of the purified liquid is placed in a micro test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point oil.

The temperature is slowly increased until a steady stream of bubbles emerges from the

capillary tube.

Heating is discontinued, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Density Measurement:

A clean, dry pycnometer (a small glass flask of known volume) is weighed.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer. The measurement should be performed at a constant, recorded temperature.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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Approximately 5-10 mg of the sample is dissolved in a deuterated solvent (e.g., CDCl₃) in an

NMR tube.

The solution is filtered to remove any particulate matter.

The NMR tube is placed in the spectrometer.

¹H and ¹³C NMR spectra are acquired according to the instrument's standard operating

procedures.

Infrared (IR) Spectroscopy:

A drop of the neat liquid sample is placed between two salt plates (e.g., NaCl or KBr).

Alternatively, for Attenuated Total Reflectance (ATR) FTIR, a drop of the sample is placed

directly on the ATR crystal.

The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

A background spectrum of the clean salt plates or ATR crystal is taken and subtracted from

the sample spectrum.

Visualization of Molecular Properties
The difference in stability between cis and trans isomers is a fundamental concept in

stereochemistry, primarily attributed to steric hindrance. In cis-2,5-Dimethyl-3-hexene, the two

bulky isopropyl groups are on the same side of the double bond, leading to steric strain.

Caption: Steric hindrance between isopropyl groups in the cis isomer leads to lower stability

compared to the trans isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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